Cas no 220655-13-0 (3-Methyl-2,5-dithienylpyrrole)
3-Methyl-2,5-dithienylpyrrole structure
Product name:3-Methyl-2,5-dithienylpyrrole
3-Methyl-2,5-dithienylpyrrole Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-2,5-dithienylpyrrole
- 3-methyl-2,5-dithiophen-2-yl-1H-pyrrole
- DTXSID80703108
- 220655-13-0
- 3-Methyl-2,5-di(thiophen-2-yl)-1H-pyrrole
-
- Inchi： InChI=1S/C13H11NS2/c1-9-8-10(11-4-2-6-15-11)14-13(9)12-5-3-7-16-12/h2-8,14H,1H3
- InChI Key： WIFINVVIAGBNRL-UHFFFAOYSA-N
- SMILES： CC1C=C(C2=CC=CS2)NC=1C1=CC=CS1
Computed Properties
- Exact Mass: 245.03343
- Monoisotopic Mass: 245.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 72.3A^2
Experimental Properties
- PSA: 15.79
3-Methyl-2,5-dithienylpyrrole Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M241200-5mg |
3-Methyl-2,5-dithienylpyrrole |
220655-13-0 | 5mg |
$ 370.00 | 2022-06-04 | ||
| TRC | M241200-2.5mg |
3-Methyl-2,5-dithienylpyrrole |
220655-13-0 | 2.5mg |
$ 200.00 | 2022-06-04 | ||
| TRC | M241200-10mg |
3-Methyl-2,5-dithienylpyrrole |
220655-13-0 | 10mg |
$ 585.00 | 2022-06-04 |
3-Methyl-2,5-dithienylpyrrole Related Literature
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Fengwen Kang,Mingying Peng,Xiaobao Yang,Guoping Dong,Guochao Nie,Weijiang Liang,Shanhui Xu,Jianrong Qiu J. Mater. Chem. C, 2014,2, 6068-6076
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Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
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3. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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Yafei Wang,Weiwei Chen,JiangKun Cao,Jianhua Xiao,Shanhui Xu,Mingying Peng J. Mater. Chem. C, 2019,7, 11824-11833
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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